- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent
https://www.peptidee.com/

Nanjing jingzhu bio-technology Co., Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk
http://www.jingzhubio.com

Nantong Boya Environmental Protection Technology Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Taian Jiayue Biochemical Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Tiancheng Chemical (Jiangsu) Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk
Alkaloids and derivatives
Alkaloids and their derivatives are a diverse group of nitrogen-containing compounds found in various plants, fungi, and animals. These natural products have garnered significant attention due to their unique chemical structures and wide-ranging biological activities. Alkaloids often exhibit potent pharmacological effects, making them valuable sources for the discovery of new medicines.
These compounds are characterized by basic or alkaline properties, typically containing one or more nitrogen atoms within their molecular structure. Derivatives of alkaloids can be synthesized through various methods to enhance their therapeutic potential or improve their chemical stability and solubility.
Alkaloids have been utilized in the treatment of numerous diseases, including cancer, neurological disorders, and infectious diseases. For instance, vinca alkaloids are used in chemotherapy for their anti-tumor properties, while morphine, a derivative of opium, is one of the most potent analgesics known.
In addition to their medicinal applications, alkaloids play crucial roles in plant defense mechanisms against herbivores and pathogens. Their study continues to be an active area of research, driven by the potential for developing innovative pharmaceuticals from these complex natural products.

Morphinans
Camptothecins
Aristolactams
Aporphines
Ergoline and derivatives
Tropane alkaloids
Protoberberine alkaloids and derivatives
Vinca alkaloids
Indolonaphthyridine alkaloids
Amaryllidaceae alkaloids
Harmala alkaloids
Cephalotaxus alkaloids
Protopine alkaloids
Corynanthean-type alkaloids
Cinchona alkaloids
Lupin alkaloids
Alkaloids and derivatives
Aspidospermatan-type alkaloids
Erythrina alkaloids
Acutumine and related alkaloids
Plumeran-type alkaloids
Benzophenanthridine alkaloids
Strychnos alkaloids
Vobasan alkaloids
Ibogan-type alkaloids
Macroline alkaloids
Yohimbine alkaloids
Gelsemium alkaloids
Hasubanan alkaloids
Cytochalasans
Emetine alkaloids
Ajmaline-sarpagine alkaloids
Phthalide isoquinolines
Anatoxins
Eburnan-type alkaloids
Rhazinilam alkaloids
Yuzurimine-type alkaloids
Homoaporphines
Epibatidine analogues
Proaporphines
6,7-benzomorphans
Pavine alkaloids
6,6a-secoaporphines
Stemona alkaloids
Aspidofractine alkaloids
Vallesaman alkaloids
Rhoeadine alkaloids
Lumicolchicine alkaloids
Loline alkaloids and derivatives
Daphniphylline-type alkaloids
Melodinus alkaloids
Isoaporphines
Pleiocarpaman alkaloids
Quebrachamine alkaloids
9b-azaphenalenes
Histrionicotoxins
Oxamorphinans
1-azafluoranthenes
1-azaoxoaporphines
Akageran and related alkaloids
Akuammilan and related alkaloids
Allocolchicine alkaloids
Androcymbine alkaloids
Azahomoaporphines
Betalains
-
Exploring the Potential of 2-Methyl-1H-imidazole in BiopharmaceuticalsExploring the Potential of 2-Methyl-1H-imidazole in Biopharmaceuticals Introduction 2-Methyl-1H-imidazole is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and biopharmaceuticals. This molecule, characterized by its five-membered ring containing two nitrogen atoms and a methyl group at position 2, serves as a versatile scaffold for drug...
-
L-Phenylalanine: A Key Intermediate in Chemical Biopharmaceutical SynthesisL-Phenylalanine: A Key Intermediate in Chemical Biopharmaceutical Synthesis L-Phenylalanine is an essential amino acid that plays a pivotal role in chemical and biopharmaceutical synthesis. It serves as a critical intermediate in the production of various bioactive compounds, including peptide analogs, pharmaceutical agents, and other biomolecules. Its unique structure and reactivity make it indi...
-
The Therapeutic Potential of Stevioside in Biopharmaceutical Applications: A ReviewThe Therapeutic Potential of Stevioside in Biopharmaceutical Applications: A Review Introduction to Stevioside Stevioside, a natural sweetener extracted from the leaves of the Stevia rebaudiana plant, has garnered significant attention in recent years due to its potential therapeutic applications in biopharmaceuticals. Beyond its role as a non-caloric sweetener, stevioside exhibits diverse pharma...
-
Comparative Analysis of Clarithromycin Pharmacokinetics and Pharmacodynamics in Various Patient PopulationsComparative Analysis of Clarithromycin Pharmacokinetics and Pharmacodynamics in Various Patient Populations Introduction to Clarithromycin: A Key Antibiotic in Modern Medicine Clarithromycin, a macrolide antibiotic, has become an essential component of modern medicine due to its potent activity against a wide range of bacterial pathogens. Its unique pharmacokinetic and pharmacodynamic properties ...
-
Urea's Role in Biopharmaceuticals: A Crucial Catalyst for Medicinal ChemistryUrea's Role in Biopharmaceuticals: A Crucial Catalyst for Medicinal Chemistry Urea, a simple yet versatile molecule with the chemical formula CH₄N₂O, has long been recognized for its significant contributions to various fields of science and industry. In the realm of biopharmaceuticals and medicinal chemistry, urea plays an indispensable role as both a reagent and a building block for numerous th...